Cas no 511-98-8 (Soladulcidine)

• Product Name: Soladulcidine
• CAS No: 511-98-8
• Molecular Formula: C₂₇H₄₅NO₂
• Molecular Weight: 415.6517
• CID: 373051
• PubChem ID: 255997

Soladulcidine Properties

Names and Identifiers

• Spirosolan-3-ol, (3b,5a,22a,25R)-
• Soladulcidine
• dihydrosolasodine
• Solasodanol
• CHEMBL1976775
• Soladulcidine tetraoside
• Spirosolan-3-ol,5.alpha.,22.alpha.,25R)-
• SCHEMBL1746832
• NSC82181
• NCI60_041808
• 511-98-8
• NSC-82181
• AKOS030502015
• 5.alpha.-Solasodan-3.beta.-ol
• NS00094326
• Megacarpidin
• Megacarpidine
• Soladulcidin
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
• CHEBI:169816

• InChIKey： XYNPYHXGMWJBLV-MFRNJXNGSA-N
• Inchi： InChI=1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3/t16-,17+,18+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• SMILES： CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)NC1

Computed Properties

• Exact Mass: 415.34500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 415.345
• Heavy Atom Count: 30
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• LogP: 5.69560
• PSA: 41.49000
• Refractive Index: 1.56
• Boiling Point: 527.2°C at 760 mmHg
• Flash Point: 272.7°C
• Density: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives